3-(benzo[d]thiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl pivalate

• IUPAC Name: [3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxochromen-7-yl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C22H19NO4S/c1-12-16(27-21(25)22(2,3)4)10-9-13-18(24)14(11-26-19(12)13)20-23-15-7-5-6-8-17(15)28-20/h5-11H,1-4H3
• InChI Key: LIWSWZDEJLVFBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC=C(C2=O)C3=NC4=CC=CC=C4S3)OC(=O)C(C)(C)C
• Molecular Formula: C22H19NO4S
• Molecular Weight: 393.5 g/mol

Description

The compound “3-(benzo[d]thiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl pivalate” is a derivative of benzothiazole. Benzothiazole derivatives have been found to exhibit a broad spectrum of biological effects, including anti-tubercular, anti-inflammatory, and anti-cancer activities.

Scientific Research Applications

Anti-Tubercular Activity

• . These derivatives exhibit inhibitory activity against Mycobacterium tuberculosis (M. tuberculosis), the causative agent of tuberculosis.

Analgesic and Anti-Inflammatory Properties

• .

Antifungal Activity

• .

Photophysical Applications

• .

Mechanism of Action

Mode of Action

The mode of action of benzothiazole derivatives involves interaction with their targets leading to inhibition of their activity. For instance, in the case of topoisomerase I, these compounds can interact with DNA and strongly inhibit the enzyme . This interaction disrupts the normal functioning of the enzyme, thereby affecting the replication and transcription processes of the cells.

Biochemical Pathways

The biochemical pathways affected by benzothiazole derivatives are primarily related to DNA replication and transcription, given their inhibitory action on topoisomerase I . By inhibiting this enzyme, these compounds disrupt the normal unwinding and rewinding of DNA strands that occur during these processes. This disruption can lead to cell death, particularly in rapidly dividing cells such as cancer cells.